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Compound of Interest

Compound Name: DNA gyrase B-IN-2

Cat. No.: B12385049

DNA Gyrase B-IN-2: A Potent Tool for Antibiotic
Discovery

Application Notes and Protocols
For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of DNA gyrase B-IN-2, a potent 2-
aminobenzothiazole-based inhibitor of the bacterial DNA gyrase B subunit. This compound
serves as a valuable tool for the discovery and development of novel antibiotics, particularly
against multidrug-resistant ESKAPE pathogens (Enterococcus faecium, Staphylococcus
aureus, Klebsiella pneumoniae, Acinetobacter baumannii, Pseudomonas aeruginosa, and
Enterobacter species). The provided protocols detail the necessary steps to characterize the
activity of DNA gyrase B-IN-2 and similar compounds.

Introduction

DNA gyrase is a type Il topoisomerase essential for bacterial DNA replication, transcription, and
repair, making it a well-validated target for antibacterial drugs. This enzyme introduces negative
supercoils into DNA, a process crucial for relieving torsional stress during DNA unwinding. DNA
gyrase is a heterotetrameric enzyme composed of two GyrA and two GyrB subunits. The GyrB
subunit possesses the ATPase activity that powers the supercoiling reaction. DNA gyrase B-
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IN-2 is a potent inhibitor of this ATPase activity, demonstrating low nanomolar inhibition of the
enzyme and broad-spectrum antibacterial efficacy.[1][2][3]

Mechanism of Action

DNA gyrase B-IN-2 functions by competitively inhibiting the ATPase activity of the GyrB
subunit. This inhibition prevents the conformational changes required for DNA strand passage
and subsequent negative supercoiling. The disruption of this essential process leads to the
accumulation of torsional stress, inhibition of DNA replication and transcription, and ultimately,
bacterial cell death.
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DNA Gyrase Catalytic Cycle

N Cycle Repeats #! Negatively Supercoiled DNA
Relaxed DNA Gyrase-DNA Complex Formation)‘ﬁ /

ATP Binding to GyrB DNA Strand Passage f————__ ATP Hydrolysis
Inhibition by DNA Gyrase B-IN-2
- Inhibition of ATPase Activity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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